molecular formula C5H7Cl4NO2 B8282049 2,2,2-Trichloroethyl (2-chloroethyl)carbamate CAS No. 65303-68-6

2,2,2-Trichloroethyl (2-chloroethyl)carbamate

Cat. No.: B8282049
CAS No.: 65303-68-6
M. Wt: 254.9 g/mol
InChI Key: PSPMRXUEKKHJGH-UHFFFAOYSA-N
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Description

2,2,2-Trichloroethyl (2-chloroethyl)carbamate is a useful research compound. Its molecular formula is C5H7Cl4NO2 and its molecular weight is 254.9 g/mol. The purity is usually 95%.
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Properties

CAS No.

65303-68-6

Molecular Formula

C5H7Cl4NO2

Molecular Weight

254.9 g/mol

IUPAC Name

2,2,2-trichloroethyl N-(2-chloroethyl)carbamate

InChI

InChI=1S/C5H7Cl4NO2/c6-1-2-10-4(11)12-3-5(7,8)9/h1-3H2,(H,10,11)

InChI Key

PSPMRXUEKKHJGH-UHFFFAOYSA-N

Canonical SMILES

C(CCl)NC(=O)OCC(Cl)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

One mole of 1-amino-2-chloroethane hydrochloride in 500 ml of dimethylformamide at 0° C is treated with 1 mole of β,β,β-trichloroethyl chloroformate after which a solution of 2 moles of triethylamine in 200 ml of dimethylformamide is slowly added. Upon completion of the addition, the reaction is diluted with 2 liters of water and extracted twice with 750 ml of ether. The ether extracts are washed twice with 500 ml of water then twice with 500 ml of 1 M HCl, dried over sodium sulfate and evaporated to dryness to give β,β,β-trichloroethyl N-(2-chloroethyl)carbamate.
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1 mol
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2 mol
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500 mL
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200 mL
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2 L
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